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Compound of Interest

Compound Name: Boc-Met-OSu

Cat. No.: B558260

An In-depth Guide for Scientists and Drug Development Professionals on the Safe Handling,
Storage, and Application of N-a-Boc-L-methionine N-hydroxysuccinimide ester.

This technical guide provides comprehensive safety and handling information for Boc-Met-OSu
(N-a-tert-butyloxycarbonyl-L-methionine N-hydroxysuccinimide ester), a crucial reagent in
peptide synthesis and bioconjugation. Adherence to these guidelines is paramount for ensuring
laboratory safety and maintaining the integrity of experimental results. This document details
the material's properties, potential hazards, proper handling procedures, and emergency
measures, and includes a representative experimental protocol for its use in peptide coupling
reactions.

Chemical and Physical Properties

Boc-Met-OSu is a white to off-white solid.[1][2] It is a derivative of the amino acid L-
methionine, where the alpha-amino group is protected by a tert-butyloxycarbonyl (Boc) group,
and the carboxyl group is activated as an N-hydroxysuccinimide (OSu) ester. This dual
functionality makes it an efficient building block for the incorporation of methionine into peptide
chains.
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Property Value References
CAS Number 3845-64-5 [1112]
Molecular Formula C14H22N206S [1][2]
Molecular Weight 346.40 g/mol [11[2]

Melting Point 120-128 °C [2]
Appearance Solid [2]

Storage Temperature -20°C [2]

Solubility

Soluble in organic solvents

such as Dioxane,

[2]

Dimethylformamide (DMF),
and Dichloromethane (DCM).

Safety Precautions and Hazard Identification (MSDS

Summary)

While a specific, comprehensive Material Safety Data Sheet (MSDS) for Boc-Met-OSu is not

readily available from a single source, the following information has been compiled from

supplier data and safety information for structurally similar compounds. It is imperative to

handle this reagent with care in a well-ventilated laboratory setting.

Hazard Identification: Based on data for similar compounds, Boc-Met-OSu should be

considered a hazardous substance.[3] The primary hazards are associated with potential

irritation to the skin, eyes, and respiratory tract. Ingestion may be harmful.[3]

Hazard Category

Description

Acute Toxicity, Oral

May be harmful if swallowed.

Skin Corrosion/Irritation

May cause skin irritation.

Eye Damage/Irritation

May cause serious eye irritation.

Respiratory Sensitization

May cause respiratory tract irritation.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/US/en/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/US/en/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.benchchem.com/product/b558260?utm_src=pdf-body
https://www.benchchem.com/product/b558260?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20ABA102%20Boc-Ala-OSu.pdf
https://www.peptide.com/custdocs/MSDS%20ABA102%20Boc-Ala-OSu.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or face shield.[2]

Hand Protection: Compatible chemical-resistant gloves (e.g., Nitrile rubber).[2]

Respiratory Protection: Use a NIOSH-approved N95 (US) or equivalent dust mask.[2]

Skin and Body Protection: Laboratory coat.

Storage and Handling:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Recommended storage temperature is -20°C.[2]

Keep away from moisture and strong oxidizing agents.[4]

The material is classified under Storage Class 11 (Combustible Solids).[2]

First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.bocsci.com/product/boc-l-methionine-n-hydroxysuccinimide-cas-3845-64-5-20653.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.bocsci.com/product/boc-l-methionine-n-hydroxysuccinimide-cas-3845-64-5-20653.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/15461
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Immediately wash the affected area with soap and plenty of water.
o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Experimental Protocols: Peptide Coupling

Boc-Met-OSu is primarily used for the incorporation of a Boc-protected methionine residue into
a peptide chain during solid-phase or solution-phase peptide synthesis. The activated OSu
ester reacts efficiently with the free amino group of another amino acid or a peptide.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS) Coupling

This protocol describes a general procedure for coupling Boc-Met-OSu to a resin-bound
peptide with a free N-terminal amine.

Materials:

¢ Resin-bound peptide with a free N-terminal amine
e Boc-Met-OSu

e N,N-Dimethylformamide (DMF)

» N,N-Diisopropylethylamine (DIPEA)

¢ Dichloromethane (DCM)

e 20% Piperidine in DMF (for Fmoc deprotection if applicable)

Kaiser test reagents

Procedure:

e Resin Swelling: Swell the resin-bound peptide in DMF for 30-60 minutes.
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o Deprotection (if necessary): If the N-terminus is protected (e.g., with Fmoc), deprotect it
using 20% piperidine in DMF. Wash the resin thoroughly with DMF and DCM.

e Coupling Reaction:
o Dissolve Boc-Met-OSu (1.5 - 2.0 equivalents relative to the resin substitution) in DMF.
o Add DIPEA (1.5 - 2.0 equivalents) to the dissolved Boc-Met-OSu.
o Add the activation solution to the deprotected resin.

e Reaction Monitoring: Agitate the mixture at room temperature for 2-4 hours. Monitor the
completion of the reaction using a qualitative test such as the Kaiser test.[5]

e Washing: Once the reaction is complete (negative Kaiser test), wash the resin thoroughly
with DMF and DCM to remove any unreacted reagents and byproducts.

» Chain Elongation: The resin is now ready for the next deprotection and coupling cycle.

Resin Preparation Coupling Reaction Post-Coupling

N-terminal Deprotection Resin
Swell Resin in DMF ’ (e.9., 20% Piperidine/DMF) ‘ > (DMF, DCM

Click to download full resolution via product page

Fig 1. Experimental workflow for SPPS coupling of Boc-Met-OSu.

Spill and Disposal Management

Spill Management:

In case of a spill, avoid generating dust. Wear appropriate PPE, including a dust mask. Gently
sweep the solid material into a designated hazardous waste container. Do not use water to
clean up spills of the solid material as it is moisture-sensitive.

Disposal:
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All waste containing Boc-Met-OSu, including empty containers and contaminated materials,
must be disposed of as hazardous chemical waste. Contact your institution's Environmental
Health and Safety (EHS) office for proper disposal procedures. Do not dispose of down the

drain or in regular trash.

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

:

Collect Solid Waste and
Contaminated Materials

:

Place in a Labeled, Sealed
Hazardous Waste Container

:

Store in a Designated,
Well-Ventilated Area

:

Contact EHS for Pickup

Proper Disposal

Click to download full resolution via product page

Fig 2. Workflow for the safe disposal of Boc-Met-OSu waste.

Conclusion
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Boc-Met-OSu is a valuable reagent for peptide synthesis, but its safe handling is crucial for
protecting researchers and ensuring the reliability of experimental outcomes. This guide
provides a comprehensive overview of the necessary safety precautions, handling procedures,
and a representative experimental protocol. Researchers should always consult the most
recent safety information from their chemical supplier and adhere to their institution's safety
guidelines when working with this and any other chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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